Methyl 1-methyl-4-sulfanylpyrazole-3-carboxylate

• IUPAC Name: methyl 1-methyl-4-sulfanylpyrazole-3-carboxylate
• InChI: InChI=1S/C6H8N2O2S/c1-8-3-4(11)5(7-8)6(9)10-2/h3,11H,1-2H3
• InChI Key: LRGZDLLDJYZVRO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)OC)S
• Molecular Formula: C6H8N2O2S
• Molecular Weight: 172.21 g/mol
• CAS No.: 2228877-65-2

Description

“Methyl 1-methyl-4-sulfanylpyrazole-3-carboxylate” is a chemical compound with the molecular weight of 172.21. Its IUPAC name is “methyl 4-mercapto-1-methyl-1H-pyrazole-3-carboxylate” and its InChI code is "1S/C6H8N2O2S/c1-8-3-4 (11)5 (7-8)6 (9)10-2/h3,11H,1-2H3".

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI code "1S/C6H8N2O2S/c1-8-3-4 (11)5 (7-8)6 (9)10-2/h3,11H,1-2H3". This indicates that the compound contains 6 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 172.21. Additional physical and chemical properties are not provided in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Methyl 1-methyl-4-sulfanylpyrazole-3-carboxylate and related compounds have been synthesized through various techniques, exploring the effects of reaction time, temperature, and material ratios (Duan Yuan-fu, 2011). Another study focuses on the synthesis of related pyrazole derivatives with specific mention of the optimization of reaction conditions (Liu Hua-xiang, 2006).

• Inhibition of Corrosion : Compounds similar to this compound, specifically bipyrazole compounds, have been studied for their effectiveness in inhibiting corrosion of pure iron in acidic media. This highlights their potential application in industrial settings for metal protection (A. Chetouani et al., 2005).

• Electrochemical Study : An electrochemical study was conducted on derivatives of 1-phenyl-4-butyldithiocarboxylate-5-hydroxypyrazol, which is structurally related to this compound. This study is significant in understanding the electrochemical properties of such compounds, which can have wide applications in various chemical processes (R. Córdova et al., 2000).

• Synthesis of Related Compounds : Other studies focus on the synthesis of compounds that are structurally related to this compound. These works provide insights into the synthetic pathways and potential chemical behavior of similar compounds (K. Morimoto et al., 1997).

Biomedical Research

• Antibacterial Screening : Some derivatives of pyrazole compounds have been subjected to antibacterial screenings, showing activity against certain strains of gram-positive bacteria. This indicates the potential of this compound derivatives in antibacterial applications (L. Cecchi et al., 1984).

• Alcohol Dehydrogenase Inhibition : A study involving 4-methylpyrazole, a compound structurally similar to this compound, showed its effectiveness in inhibiting alcohol dehydrogenase. This suggests potential medical applications, particularly in alcohol detoxification processes (K. Lindros et al., 1981).